Cas no 5769-09-5 (trans-4-Phenylcyclohexylamine hydrochloride)

• Product name: trans-4-Phenylcyclohexylamine hydrochloride
• CAS No: 5769-09-5
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD01735261
• CID: 4775249

trans-4-Phenylcyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-cyclohexylamine hydrochloride
• 4-phenylcyclohexan-1-amine hydrochloride
• cis-4-phenyl-cyclohexylamine hydrochloride
• trans-4-Phenylcyclohexylamine hydrochloride
• trans-4-phenyl-cyclohexylamine hydrochloride
• 4-Fenilcicloesilammina clorhidrato trans [Italian]
• Cyclohexanamine, 4-phenyl-, hydrochloride, trans-
• Cyclohexylamine, 4-phenyl-, hydrochloride, trans-
• NIOSH/GX1771600
• 4-phenyl

• MDL： MFCD01735261
• Inchi： 1S/C12H17N.ClH/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-5,11-12H,6-9,13H2;1H
• InChI Key： QVXHKOSLFZUMHB-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 26

Additional information on trans-4-Phenylcyclohexylamine hydrochloride

Comprehensive Guide to trans-4-Phenylcyclohexylamine hydrochloride (CAS No. 5769-09-5): Properties, Applications, and Market Insights

trans-4-Phenylcyclohexylamine hydrochloride (CAS No. 5769-09-5) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This white crystalline powder, with a molecular formula of C₁₂H₁₈ClN, belongs to the class of cyclohexylamine derivatives and has gained significant attention due to its chiral properties and potential as a building block in drug discovery.

The compound's trans-configuration at the 4-position of the cyclohexyl ring contributes to its distinct stereochemical behavior, making it valuable for studying structure-activity relationships in medicinal chemistry. Researchers frequently inquire about "trans-4-Phenylcyclohexylamine hydrochloride solubility" and "5769-09-5 synthesis methods," reflecting the growing interest in its physicochemical properties and production techniques.

In pharmaceutical applications, trans-4-Phenylcyclohexylamine HCl serves as a crucial intermediate for developing novel therapeutic agents. Its structural motif appears in various drug candidates targeting neurological disorders, with particular relevance to current research trends in "small molecule drug development" and "CNS-targeted pharmaceuticals." The compound's rigid cyclohexyl backbone combined with the aromatic phenyl group offers unique opportunities for molecular design.

Recent advancements in "chiral chemistry" and "asymmetric synthesis" have increased demand for high-purity trans-4-Phenylcyclohexylamine hydrochloride. Analytical techniques such as HPLC and chiral chromatography are commonly employed to ensure enantiomeric purity, addressing frequent search queries about "5769-09-5 purity analysis" and "chiral separation methods."

The compound demonstrates excellent stability under standard storage conditions, with researchers often searching for "trans-4-Phenylcyclohexylamine hydrochloride storage requirements." Proper handling includes protection from moisture and storage at room temperature in well-sealed containers. Its melting point typically ranges between 280-285°C, a characteristic frequently referenced in material safety data.

In material science applications, trans-4-Phenylcyclohexylamine HCl has shown promise as a precursor for advanced polymers and liquid crystal materials. This aligns with current industry trends toward "smart materials development" and "functional organic compounds." The phenylcyclohexyl moiety contributes to desirable thermal and optical properties in these applications.

Market analysis reveals growing interest in CAS 5769-09-5 across North America, Europe, and Asia-Pacific regions, particularly from pharmaceutical and specialty chemical manufacturers. Recent patent filings incorporating this compound have surged, reflecting its importance in "intellectual property development" within the fine chemicals sector.

Quality control protocols for trans-4-Phenylcyclohexylamine hydrochloride typically include identity verification by IR spectroscopy, purity assessment by GC or HPLC, and residual solvent analysis. These procedures address common quality-related searches such as "5769-09-5 analytical methods" and "pharmaceutical intermediate testing."

Environmental and safety considerations for trans-4-Phenylcyclohexylamine HCl follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended, responding to frequent queries about "chemical safety profiles" and "laboratory handling procedures."

The global supply chain for CAS No. 5769-09-5 has expanded significantly, with multiple GMP-certified manufacturers offering the compound in various quantities. This availability supports research institutions and pharmaceutical companies engaged in "high-throughput screening" and "medicinal chemistry optimization" programs.

Future research directions for trans-4-Phenylcyclohexylamine hydrochloride include exploration of its potential in developing novel kinase inhibitors and GPCR modulators, aligning with current drug discovery trends. The compound's structural versatility continues to make it valuable for addressing "undruggable targets" in therapeutic development.

For researchers working with 5769-09-5, proper characterization techniques including ¹H NMR, ¹³C NMR, and mass spectrometry are essential. These methods help verify the compound's identity and purity, responding to common technical questions about "structural confirmation methods" in organic chemistry.

The price volatility of trans-4-Phenylcyclohexylamine HCl has stabilized in recent years due to improved production scalability. Market intelligence suggests steady demand growth, particularly from contract research organizations engaged in "fragment-based drug discovery" and "lead optimization" projects.

In summary, trans-4-Phenylcyclohexylamine hydrochloride (CAS No. 5769-09-5) represents a valuable chemical entity with diverse applications across pharmaceutical research and material science. Its unique structural features, combined with current industry trends toward "precision medicine" and "tailored therapeutics," ensure its continued relevance in scientific innovation.